DEHYDROABIETYL ISOTHIOCYANATE
DEHYDROABIETYL ISOTHIOCYANATE
Brand Name:
Vulcanchem
CAS No.:
115269-93-7
VCID:
VC0037626
InChI:
InChI=1S/C21H29NS/c1-15(2)16-6-8-18-17(12-16)7-9-19-20(3,13-22-14-23)10-5-11-21(18,19)4/h6,8,12,15,19H,5,7,9-11,13H2,1-4H3/t19-,20-,21+/m0/s1
SMILES:
CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)CN=C=S)C
Molecular Formula:
C21H29NS
Molecular Weight:
327.5 g/mol
DEHYDROABIETYL ISOTHIOCYANATE
CAS No.: 115269-93-7
Main Products
VCID: VC0037626
Molecular Formula: C21H29NS
Molecular Weight: 327.5 g/mol
| CAS No. | 115269-93-7 |
|---|---|
| Product Name | DEHYDROABIETYL ISOTHIOCYANATE |
| Molecular Formula | C21H29NS |
| Molecular Weight | 327.5 g/mol |
| IUPAC Name | (1R,4aS,10aR)-1-(isothiocyanatomethyl)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene |
| Standard InChI | InChI=1S/C21H29NS/c1-15(2)16-6-8-18-17(12-16)7-9-19-20(3,13-22-14-23)10-5-11-21(18,19)4/h6,8,12,15,19H,5,7,9-11,13H2,1-4H3/t19-,20-,21+/m0/s1 |
| Standard InChIKey | AKTYQDWLPBOJTD-PCCBWWKXSA-N |
| Isomeric SMILES | CC(C)C1=CC2=C(C=C1)[C@]3(CCC[C@@]([C@@H]3CC2)(C)CN=C=S)C |
| SMILES | CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)CN=C=S)C |
| Canonical SMILES | CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)CN=C=S)C |
| PubChem Compound | 7153159 |
| Last Modified | Nov 11 2021 |
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